Cas no 304481-46-7 (N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide)
304481-46-7 structure
Product Name:N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide
CAS No:304481-46-7
MF:C22H18N4O6
MW:434.401525020599
CID:1442825
PubChem ID:135458704
Update Time:2025-04-20
N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide Chemical and Physical Properties
Names and Identifiers
-
- N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide
- ZINC02743088
- AC1NSD95
- SureCN13186578
- ARONIS018027
- MolPort-001-028-674
- NSC727413
- STK078563
- AKOS000485192
- MCULE-2455174352
- NSC-727413
- ZINC02743088; AC1NSD95; SureCN13186578; ARONIS018027; MolPort-001-028-674; NSC727413; STK078563; AKOS000485192; MCULE-2455174352; NSC-727413;
- N',N''-[benzene-1,4-diyldi(E)methylylidene]bis(3,4-dihydroxybenzohydrazide)
- N'~1~-[(E)-1-(4-{[(E)-2-(3,4-DIHYDROXYBENZOYL)HYDRAZONO]METHYL}PHENYL)METHYLIDENE]-3,4-DIHYDROXYBENZOHYDRAZIDE
- N-[(E)-[4-[(E)-[(3,4-dihydroxybenzoyl)hydrazinylidene]methyl]phenyl]methylideneamino]-3,4-dihydroxybenzamide
- SCHEMBL13186578
- 304481-46-7
- SR-01000204381
- SR-01000204381-1
-
- Inchi: 1S/C22H18N4O6/c27-17-7-5-15(9-19(17)29)21(31)25-23-11-13-1-2-14(4-3-13)12-24-26-22(32)16-6-8-18(28)20(30)10-16/h1-12,27-30H,(H,25,31)(H,26,32)/b23-11+,24-12+
- InChI Key: YIIUHSDZCIHNSR-ASIDMNOUSA-N
- SMILES: OC1=C(C=CC(C(N/N=C/C2C=CC(/C=N/NC(C3C=CC(=C(C=3)O)O)=O)=CC=2)=O)=C1)O
Computed Properties
- Exact Mass: 434.12274
- Monoisotopic Mass: 434.12263431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 164Ų
Experimental Properties
- PSA: 156.86
N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
304481-46-7 (N'-[[4-[[2-(3,4-dioxocyclohexa-1,5-diene-1-carbonyl)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-ylidene]methyl]-3,4-dihydroxybenzohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent